Cas no 946270-05-9 (2,6-dimethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2,6-dimethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946270-05-9
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 6444537
• Update Time: 2025-06-08

2,6-dimethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• 2,6-dimethoxy-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide

• Inchi： 1S/C23H28N2O4/c1-15(2)12-13-25-18-10-9-17(14-16(18)8-11-21(25)26)24-23(27)22-19(28-3)6-5-7-20(22)29-4/h5-7,9-10,14-15H,8,11-13H2,1-4H3,(H,24,27)
• InChI Key： ZQKIJUVOMBLNMJ-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CCC(C)C)(=O)C1=C(OC)C=CC=C1OC

Additional information on 2,6-dimethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Professional Introduction to 2,6-dimethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946270-05-9)

The compound 2,6-dimethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, identified by its CAS number 946270-05-9, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The detailed examination of its chemical properties, synthesis pathways, and emerging applications in therapeutic contexts provides a comprehensive understanding of its value and relevance.

In the realm of pharmaceutical chemistry, the structural motif of tetrahydroquinoline is widely recognized for its versatility and biological activity. The presence of dimethoxy groups and a bulky N-1-(3-methylbutyl) substituent in this compound introduces specific steric and electronic characteristics that influence its interactions with biological targets. Such modifications are strategically designed to enhance binding affinity and selectivity, which are critical factors in drug development.

The benzamide moiety in the molecular structure further contributes to the compound's pharmacological profile. Benzamides are well-documented for their role as bioactive molecules, often exhibiting inhibitory effects on various enzymes and receptors. The combination of these features makes 2,6-dimethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide a promising candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, including interactions with biological systems. Studies utilizing molecular docking simulations have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and neurodegenerative diseases. These findings align with the growing interest in developing novel therapeutic agents that target these pathways.

The synthesis of 2,6-dimethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the tetrahydroquinoline core through cyclization reactions, followed by functionalization with the appropriate substituents. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making large-scale production more feasible.

In vitro studies have begun to elucidate the pharmacological potential of this compound. Initial experiments indicate that it may possess anti-inflammatory properties by modulating the activity of key signaling pathways. Additionally, its structural similarity to known bioactive molecules suggests possible applications in treating neurological disorders. These preliminary findings warrant further investigation to validate its therapeutic efficacy.

The development of new drug candidates is a complex process that involves rigorous testing for safety and efficacy. Current research on 2,6-dimethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is focused on optimizing its chemical structure to enhance pharmacokinetic properties while maintaining biological activity. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into viable therapeutic options.

The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates like this one. By analyzing vast datasets of molecular structures and their biological activities, computational models can predict which compounds are most likely to succeed in clinical trials. This approach has already shown promise in reducing the time and cost associated with traditional drug development pipelines.

The future prospects for 2,6-dimethoxy-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide remain exciting as ongoing research continues to uncover new applications. Its unique structural features make it a versatile scaffold for designing novel therapeutics targeting a wide range of diseases. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing unmet medical needs.